Cas no 143427-33-2 (Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester)

• Product Name: Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester
• CAS No: 143427-33-2
• MF: C₁₅H₁₃BrO₄S
• MW: 369.230322599411
• MDL: MFCD29477455
• CID: 3743619
• PubChem ID: 15664744
• Update Time: 2025-08-02

Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester
• Methyl 3-[(4-bromophenyl)sulfonylmethyl]benzoate
• CID 15664744
• 143427-33-2
• MFCD29477455

• MDL： MFCD29477455
• Inchi： 1S/C15H13BrO4S/c1-20-15(17)12-4-2-3-11(9-12)10-21(18,19)14-7-5-13(16)6-8-14/h2-9H,10H2,1H3
• InChI Key： VAMJBRHZNIOGGN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(CS(C2=CC=C(Br)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 367.97179Da
• Monoisotopic Mass: 367.97179Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.8Ų

Additional information on Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester

Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester (CAS No. 143427-33-2): A Comprehensive Overview

Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester, identified by its CAS number 143427-33-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a complex aromatic structure, which makes it a valuable candidate for various synthetic applications and biological studies.

The molecular structure of Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester consists of a benzoic acid core substituted with a methyl ester group at the carboxyl position and a sulfonyl-methyl group attached to the third carbon. The presence of the 4-bromophenyl moiety introduces a bromine atom at the para position relative to the sulfonyl group, enhancing its reactivity and making it a versatile intermediate in organic synthesis.

In recent years, this compound has been extensively studied for its potential applications in drug development and material science. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents. The sulfonyl group is particularly noteworthy, as it is known to enhance binding affinity and metabolic stability in drug molecules.

One of the most compelling aspects of Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop new pathways for constructing heterocyclic compounds, which are widely used in pharmaceuticals. The bromine substituent further facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups.

The compound has also been explored in the context of medicinal chemistry. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may possess pharmacological properties worthy of further investigation. For instance, derivatives of benzoic acid have shown promise in treating various inflammatory and infectious diseases. The incorporation of a sulfonyl group can modulate enzyme activity and receptor binding, making it a valuable tool for drug design.

In material science, Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester has been investigated for its potential use in organic electronics. The presence of aromatic rings and functional groups makes it suitable for applications in conductive polymers and organic semiconductors. These materials are increasingly important in the development of flexible electronics, solar cells, and light-emitting diodes (LEDs).

The synthesis of Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester involves multiple steps that require precise control over reaction conditions. The starting materials typically include benzoic acid derivatives and brominated aromatic compounds. The introduction of the sulfonyl group is achieved through sulfonation followed by methylation or other functionalization techniques. Each step must be carefully optimized to ensure high yield and purity.

The analytical characterization of this compound is crucial to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed. These methods provide detailed information about the molecular structure and help identify any impurities that may be present.

In conclusion, Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester (CAS No. 143427-33-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its complex structure and reactivity make it an invaluable intermediate for synthetic chemistry. As research continues to uncover new applications for this molecule, its importance in advancing scientific knowledge is likely to grow.